![molecular formula C12H11N3O3S B4580218 1,3-dimethyl-5-(3-nitrobenzylidene)-2-thioxo-4-imidazolidinone](/img/structure/B4580218.png)
1,3-dimethyl-5-(3-nitrobenzylidene)-2-thioxo-4-imidazolidinone
Overview
Description
1,3-dimethyl-5-(3-nitrobenzylidene)-2-thioxo-4-imidazolidinone, also known as NBD-Cl, is a chemical compound that has been widely used in scientific research. It is a fluorescent reagent that has been used for labeling proteins, peptides, and other biomolecules. NBD-Cl is a versatile compound that has been used in various applications, including biochemistry, biophysics, and molecular biology.
Scientific Research Applications
Catalysis
The compound has been studied for its utility in catalysis. For example, a water-soluble carbene complex was synthesized and utilized as a catalyst for the synthesis of 2,3-dimethylfuran, demonstrating the compound's role in facilitating intramolecular cyclization reactions. This illustrates its potential in green chemistry and catalytic applications, highlighting the ability to recover and reuse the catalyst for multiple runs, thereby promoting sustainable chemical processes (Özdemir et al., 2001).
Antimicrobial and Antitubercular Activities
Research has shown the compound's derivatives to exhibit significant antimicrobial and antitubercular properties. N-[2-{2-(substitutedphenyl)-4-oxo-5-(substitutedbenzylidene)-1,3-thiazolidine}-iminoethyl]-2-amino-5-nitrothiazole derivatives synthesized from the compound were tested against selected bacteria, fungi, and Mycobacterium tuberculosis, confirming their potential as therapeutic agents (Samadhiya et al., 2014).
Supramolecular Chemistry
The compound has applications in supramolecular chemistry, where its derivatives have been used to study supramolecular self-assembly driven by hydrogen bonding and various π-hole interactions. Such studies are crucial for understanding molecular interactions and can lead to the development of novel materials and molecular devices (Andleeb et al., 2017).
Synthesis of Heterocyclic Compounds
The compound is a precursor in the synthesis of diverse heterocyclic compounds, demonstrating its versatility in organic synthesis. For example, it has been utilized in the preparation of stereocontrolled alkylaminomethylidene derivatives of 2-thiohydantoins, showcasing its applicability in synthesizing structurally complex and functionally diverse molecules (Chérouvrier et al., 2002).
Anticancer Activity
Another significant application of the compound's derivatives is in the field of anticancer research. For instance, 6-nitroindazole linked thiazolidines synthesized from the compound were screened for their antibacterial, antifungal, and antitubercular activities, as well as for their potential anti-inflammatory and anticancer effects, highlighting the compound's importance in the development of new therapeutic agents (Samadhiya & Sharma, 2014).
properties
IUPAC Name |
(5Z)-1,3-dimethyl-5-[(3-nitrophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3S/c1-13-10(11(16)14(2)12(13)19)7-8-4-3-5-9(6-8)15(17)18/h3-7H,1-2H3/b10-7- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKENABXMBFXRSI-YFHOEESVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)N(C1=S)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1/C(=C\C2=CC(=CC=C2)[N+](=O)[O-])/C(=O)N(C1=S)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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